Cas no 113867-24-6 ((2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid)

• Product name: (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid
• CAS No: 113867-24-6
• MF: C₁₁H₁₀O₃
• MW: 190.1953
• CID: 1082877
• PubChem ID: 7056751

(2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• (2S)-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid
• 113867-24-6
• CS-0133036
• DB-344935
• SCHEMBL5660492
• (S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylicacid
• (+/-)-1-tetralone-3-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-, (2S)-
• (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic acid
• (+/-)-4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• E77514
• (2S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid;
• (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid

• Inchi： InChI=1S/C11H10O3/c12-10-6-8(11(13)14)5-7-3-1-2-4-9(7)10/h1-4,8H,5-6H2,(H,13,14)/t8-/m0/s1
• InChI Key： UYNMKOITXUEVCZ-QMMMGPOBSA-N
• SMILES： C1C(CC(=O)C2=CC=CC=C21)C(=O)O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids